Cas no 324538-82-1 (ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate
• CAS No: 324538-82-1
• MF: C₂₁H₁₇BrO₇
• MW: 461.259485960007
• CID: 5446226
• PubChem ID: 2384988
• Update Time: 2025-05-25

ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 324538-82-1
• F0062-0016
• Oprea1_318925
• ETHYL 4-BROMO-2-FORMYL-5-(2-METHOXYBENZOYLOXY)-7-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• AKOS001027260
• ethyl 4-bromo-2-formyl-5-((2-methoxybenzoyl)oxy)-7-methylbenzofuran-3-carboxylate
• EN300-1611557
• Z56823180
• ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyl)oxy-7-methyl-1-benzofuran-3-carboxylate
• Ethyl 4-bromo-2-formyl-5-[(2-methoxybenzoyl)oxy]-7-methyl-3-benzofurancarboxylate
• ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C21H17BrO7/c1-4-27-21(25)16-15(10-23)28-19-11(2)9-14(18(22)17(16)19)29-20(24)12-7-5-6-8-13(12)26-3/h5-10H,4H2,1-3H3
• InChI Key： JRJLGCPFACHNOH-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(OC(=O)C3=CC=CC=C3OC)C(Br)=C2C(C(OCC)=O)=C1C=O

Computed Properties

• Exact Mass: 460.01577g/mol
• Monoisotopic Mass: 460.01577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.3±55.0 °C(Predicted)

Additional information on ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-82-1)

Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-82-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular architecture of Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate encompasses several functional groups, including a bromine substituent, a formyl group, and methoxybenzoyloxy moieties. These features contribute to its reactivity and potential biological activity, making it a compelling subject for synthetic chemists and biologists alike. The presence of multiple reactive sites allows for diverse chemical transformations, which can be exploited to generate derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on identifying and developing new compounds with potential therapeutic benefits. The compound Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate has emerged as a promising candidate in this context. Its structural features suggest that it may exhibit inhibitory activity against various biological targets, making it a valuable tool for drug discovery efforts.

One of the most intriguing aspects of Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate is its potential role in modulating enzymatic pathways associated with inflammation and oxidative stress. These pathways are implicated in numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. By targeting these pathways, the compound may offer a novel approach to treating these debilitating conditions.

The synthesis of Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The bromine substituent, for instance, necessitates careful handling to prevent unwanted side reactions. Similarly, the formyl group must be protected during synthesis to avoid premature oxidation or condensation reactions.

The compound's methoxybenzoyloxy moiety adds another layer of complexity to its synthetic route. This group not only influences the overall reactivity of the molecule but also contributes to its solubility and bioavailability. Optimizing the synthesis of this moiety is crucial for achieving a final product that is both chemically stable and biologically active.

In terms of biological activity, preliminary studies have suggested that Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For example, its ability to interact with specific binding sites on target proteins could lead to the development of drugs that modulate inflammatory responses or cellular signaling pathways.

The compound's potential as an anti-inflammatory agent is particularly noteworthy. Chronic inflammation is a hallmark of many diseases, and targeting inflammatory pathways has been shown to mitigate disease progression and improve patient outcomes. By developing derivatives of Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate, researchers may uncover novel therapeutic strategies for conditions such as rheumatoid arthritis, Crohn's disease, and even certain types of cancer.

Furthermore, the compound's structural features make it an attractive scaffold for further chemical modifications. By introducing additional functional groups or altering existing ones, chemists can fine-tune the pharmacological properties of the molecule. This flexibility allows for the design of compounds with enhanced potency, selectivity, and reduced toxicity.

The use of computational methods has also played a significant role in understanding the potential biological activity of Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate. Molecular modeling techniques have been employed to predict how the compound interacts with target proteins at the atomic level. These insights have guided experimental efforts and helped researchers identify promising derivatives for further investigation.

In conclusion, Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-82-1) represents a fascinating compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it a versatile tool for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.